4-Butoxy-1,1,1-trifluorobut-3-en-2-one
Overview
Description
Synthesis Analysis
The synthesis of 4-butoxy-1,1,1-trifluorobut-3-en-2-one can be achieved through various methods, including the reaction of 3-buten-2-one with trifluoroacetic acid in the presence of a butanol solvent.Molecular Structure Analysis
The molecular formula of 4-Butoxy-1,1,1-trifluorobut-3-en-2-one is C8H11F3O2. The InChI code is 1S/C8H11F3O2/c1-2-3-5-13-6-4-7(12)8(9,10)11/h4,6H,2-3,5H2,1H3/b6-4+.Chemical Reactions Analysis
4-Ethoxy-1,1,1-trifluoro-3-buten-2-one, a similar compound, reacts with phenylmagnesium bromide to afford ethoxy group substitution products, while it reacts with organozinc compounds to yield products arising from 1,2-addition to the carbonyl group .Scientific Research Applications
Pharmaceutical Synthesis
4-Butoxy-1,1,1-trifluorobut-3-en-2-one is utilized as a building block in the synthesis of various pharmaceutical compounds. Its reactivity with amino groups allows for the creation of N-protected amino acids, which are crucial for peptide synthesis . This compound’s unique structure enables the formation of β-alkyl or dialkylamino substituted enones bearing a trifluoromethyl (CF3) group, which are valuable intermediates in medicinal chemistry .
Agrochemicals Production
In the agrochemical industry, this compound serves as a precursor for developing novel pesticides and herbicides. Its trifluoromethyl group is particularly useful for creating compounds with enhanced biological activity and stability.
Materials Science
As a monomer, 4-Butoxy-1,1,1-trifluorobut-3-en-2-one contributes to the synthesis of fluorinated polymers. These polymers exhibit exceptional chemical resistance and thermal stability, making them suitable for high-performance applications.
Polymerization Initiator
This compound acts as an initiator in polymerization reactions due to its ability to generate free radicals under certain conditions. This property is exploited in creating various polymeric materials.
Analytical Chemistry
Organic Synthesis
It is also employed in organic synthesis as a reagent for introducing trifluoromethyl groups into organic molecules. This modification can significantly alter the physical and chemical properties of the resulting compounds .
Fluorinated Compounds Research
Researchers use this compound to study the properties and reactions of fluorinated organic molecules. The insights gained from such studies can lead to the development of new materials and pharmaceuticals .
properties
IUPAC Name |
(E)-4-butoxy-1,1,1-trifluorobut-3-en-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11F3O2/c1-2-3-5-13-6-4-7(12)8(9,10)11/h4,6H,2-3,5H2,1H3/b6-4+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMCLSTURONLRIB-GQCTYLIASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC=CC(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCO/C=C/C(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Butoxy-1,1,1-trifluorobut-3-en-2-one | |
CAS RN |
109317-78-4, 120407-73-0 |
Source
|
| Record name | (3E)-4-butoxy-1,1,1-trifluorobut-3-en-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-Butoxy-1,1,1-trifluoro-3-buten-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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